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Compound of Interest

Compound Name:
5-(4-Methylphenyl)-3-

pyridinecarbaldehyde

Cat. No.: B1357042 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of 5-(4-
Methylphenyl)-3-pyridinecarbaldehyde, a chemical compound of interest in various research

and development applications. This document outlines the foundational data and

methodologies for the precise determination of its molecular mass.

Compound Identification
Systematic Name: 5-(4-Methylphenyl)-3-pyridinecarbaldehyde

Molecular Formula: C₁₃H₁₁NO[1][2]

CAS Number: 229008-16-6[1]

Data Presentation: Atomic and Molecular Weights
The molecular weight is the sum of the atomic weights of its constituent atoms. The table below

summarizes the standard atomic weights of the elements present in the compound and the

final calculated molecular weight.
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Element Symbol Count
Standard
Atomic Weight
(amu)

Total Atomic
Weight (amu)

Carbon C 13 12.011[3][4] 156.143

Hydrogen H 11 1.008[5][6][7][8] 11.088

Nitrogen N 1
14.007[9][10][11]

[12]
14.007

Oxygen O 1
15.999[13][14]

[15]
15.999

Total
Molecular Weight

( g/mol )
197.237

Note: The molecular weight is often cited as approximately 197.23 g/mol .[1][2]

Experimental Protocols: Molecular Weight
Calculation
The determination of the molecular weight of 5-(4-Methylphenyl)-3-pyridinecarbaldehyde is

a theoretical calculation based on its molecular formula, which is established through analytical

methods such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Methodology:

Elemental Identification: The first step is to identify the constituent elements of the molecule.

For 5-(4-Methylphenyl)-3-pyridinecarbaldehyde, these are Carbon (C), Hydrogen (H),

Nitrogen (N), and Oxygen (O).

Atom Count Determination: The molecular formula (C₁₃H₁₁NO) provides the exact number of

atoms for each element in a single molecule.

Atomic Weight Aggregation: The standard atomic weight of each element, as established by

the International Union of Pure and Applied Chemistry (IUPAC), is utilized. These values

represent a weighted average of the masses of their naturally occurring isotopes.
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Summation: The molecular weight is calculated by multiplying the count of each element's

atoms by its standard atomic weight and then summing these totals.

The formula for this calculation is:

Molecular Weight = (Number of C atoms × Atomic Weight of C) + (Number of H atoms × Atomic

Weight of H) + (Number of N atoms × Atomic Weight of N) + (Number of O atoms × Atomic

Weight of O)

Visualization
The following diagram illustrates the hierarchical relationship from the constituent elements to

the final compound, representing the basis of the molecular weight calculation.
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Caption: Elemental composition of 5-(4-Methylphenyl)-3-pyridinecarbaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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